Cas no 144054-70-6 ((S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol)
144054-70-6 structure
Product Name:(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol
CAS No:144054-70-6
MF:C18H23NO
MW:269.381325006485
MDL:MFCD03427198
CID:137688
PubChem ID:253660355
Update Time:2025-04-19
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-[(1S)-1-amino-2,2-dimethylpropyl]-a-phenyl-
- (S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol
- (S)-(?)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol
- (2S)-2-amino-3,3-dimethyl-1,1-diphenylbutan-1-ol
- (S)-1,1-Diphenyl-2-amino-3,3-dimethyl-1-butanol
- VC30257
- OR304036
-
- MDL: MFCD03427198
- Inchi: 1S/C18H23NO/c1-17(2,3)16(19)18(20,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16,20H,19H2,1-3H3/t16-/m0/s1
- InChI Key: HZIHDWNOPKIOCK-INIZCTEOSA-N
- SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C(C)(C)C)N
Computed Properties
- Exact Mass: 269.17800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
Experimental Properties
- Color/Form: White crystalline powder
- Melting Point: 132.0 to 136.0 deg-C
- PSA: 46.25000
- LogP: 3.99620
- Optical Activity: [α]20/D ~−171°, c = 1 in chloroform
- Solubility: Insoluble in water
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S35; S36
-
Hazardous Material Identification:
- Safety Term:S26-35-36
- Risk Phrases:R20/21/22
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 110736-1G |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol, 98% |
144054-70-6 | 98% | 1G |
¥ 640 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 110736-5G |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol, 98% |
144054-70-6 | 98% | 5G |
¥ 1845 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S835327-5g |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | 99% | 5g |
¥936.90 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S835327-25g |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | 99% | 25g |
¥3,100.50 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S52170-1g |
(S)-(?)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | 1g |
¥868.0 | 2021-09-07 | ||
| abcr | AB473900-1 g |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol, 98%; . |
144054-70-6 | 98% | 1g |
€123.60 | 2023-05-18 | |
| abcr | AB473900-5 g |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol, 98%; . |
144054-70-6 | 98% | 5g |
€419.00 | 2023-05-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2503-1G |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | >98.0%(HPLC) | 1g |
¥710.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2503-5G |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | >98.0%(HPLC) | 5g |
¥2245.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161026-5G |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol |
144054-70-6 | >98.0%(HPLC) | 5g |
¥1092.90 | 2023-09-01 |
(S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
144054-70-6 ((S)-(-)-2-Amino-3,3-dimethyl-1,1-diphenyl-1-butanol) Related Products
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